N-((1-benzylpiperidin-4-yl)methyl)-2-(thiophen-2-yl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-((1-benzylpiperidin-4-yl)methyl)-2-(thiophen-2-yl)acetamide is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound has been found to have a range of biochemical and physiological effects, making it a valuable tool for researchers in various fields.
Scientific Research Applications
Synthesis and Antitumor Activity
Research involving similar compounds has focused on synthesizing derivatives with potential antitumor activities. For instance, a study on the synthesis and evaluation of antitumor activities of benzothiazole derivatives demonstrated the considerable anticancer activity of certain compounds against various cancer cell lines. This suggests that compounds related to N-((1-benzylpiperidin-4-yl)methyl)-2-(thiophen-2-yl)acetamide could be valuable in cancer research and the development of new cancer therapies (L. Yurttaş, Funda Tay, Ş. Demirayak, 2015).
Antibacterial Activity
Another significant area of application is the synthesis of derivatives for antibacterial purposes. A study on the synthesis and antibacterial activity of benzimidazole-based pyramiding derivatives highlights the systematic investigation of these compounds for their biological activities. Such research underscores the importance of similar compounds in developing new antibacterial agents, addressing the growing concern over antibiotic resistance (Kumaraswamy Gullapelli, M. Thupurani, G. Brahmeshwari, 2014).
Design and Synthesis for Specific Receptor Targets
Compounds within this chemical class have also been designed and synthesized to target specific receptors, demonstrating the tailored approach to drug development. The synthesis and structure-activity relationships of N-(1-benzylpiperidin-4-yl)arylacetamide analogues as potent σ1 receptor ligands provide insights into the nuanced modifications possible to enhance receptor affinity and specificity. This research is pivotal for developing drugs targeting neurological disorders and pain management (Yun-Sheng Huang, P. Hammond, Li Wu, R. Mach, 2001).
Synthesis for Anti-inflammatory Applications
Derivatives of N-((1-benzylpiperidin-4-yl)methyl)-2-(thiophen-2-yl)acetamide have been synthesized for their potential anti-inflammatory activities. Research in this area aims to uncover new treatments for inflammatory conditions, showcasing the versatility of these compounds in drug discovery efforts. For example, the synthesis of novel acetamide derivatives with significant anti-inflammatory activity points towards the utility of these compounds in creating new anti-inflammatory drugs (K. Sunder, Jayapal Maleraju, 2013).
properties
IUPAC Name |
N-[(1-benzylpiperidin-4-yl)methyl]-2-thiophen-2-ylacetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H24N2OS/c22-19(13-18-7-4-12-23-18)20-14-16-8-10-21(11-9-16)15-17-5-2-1-3-6-17/h1-7,12,16H,8-11,13-15H2,(H,20,22) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OZGTVWVTSBKDQE-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCC1CNC(=O)CC2=CC=CS2)CC3=CC=CC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H24N2OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
328.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-((1-benzylpiperidin-4-yl)methyl)-2-(thiophen-2-yl)acetamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.